Cas no 358731-78-9 (2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-1-morpholin-4-yl-ethanone)

• Product Name: 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-1-morpholin-4-yl-ethanone
• CAS No: 358731-78-9
• MF: C₁₁H₁₆N₄O₄
• MW: 268.269142150879
• CID: 3065160
• PubChem ID: 749623
• Update Time: 2025-04-21

2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-1-morpholin-4-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-1-morpholin-4-yl-ethanone
• 2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-MORPHOLINO-1-ETHANONE
• SMR000174418
• Oprea1_478142
• STL392957
• 2-(3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)-1-morpholino-ethan-1-one
• HMS3308C20
• 2-(3,5-dimethyl-4-nitropyrazol-1-yl)-1-morpholin-4-ylethanone
• Cambridge id 5672569
• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethanone
• MLS000563832
• Oprea1_059158
• AKOS000561119
• HMS2159G24
• AG-690/09247049
• AG-690/12764169
• AB00092870-01
• CHEMBL1741712
• 358731-78-9
• 4-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetyl)morpholine

• Inchi： 1S/C11H16N4O4/c1-8-11(15(17)18)9(2)14(12-8)7-10(16)13-3-5-19-6-4-13/h3-7H2,1-2H3
• InChI Key： GZPZRSIYFXXFEF-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C(C)=C(C(C)=N2)[N+](=O)[O-])=O)CC1

Computed Properties

• Exact Mass: 268.11715500Da
• Monoisotopic Mass: 268.11715500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.2Ų